Cas no 16773-16-3 (1,2-Ethanediamine,N1-(2,4-dinitrophenyl)-N2-phenyl-)

• Product Name: 1,2-Ethanediamine,N1-(2,4-dinitrophenyl)-N2-phenyl-
• CAS No: 16773-16-3
• MF: C₁₄H₁₄N₄O₄
• MW: 302.28536272049
• CID: 176495
• PubChem ID: 288265
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-(2,4-dinitrophenyl)-N2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-(2,4-dinitrophenyl)-N2-phenyl-
• 1-(2,4-dinitrophenyl)-1-methyl-hydrazine
• 1-Methyl-1-(2,4-dinitrophenyl)hydrazine
• AC1L65FY
• AC1Q1ZIE
• AG-K-80656
• AR-1C4299
• CTK0H7600
• N-(2,4-Dinitro-phenyl)-N-methyl-hydrazin
• N-(2,4-dinitro-phenyl)-N-methyl-hydrazine
• N-(2,4-Dinitrophenyl)-N'-phenylethylendiamin
• N-(2,4-Dinitro-phenyl)-N'-phenyl-ethylendiamin
• N-< 2,4-Dinitro-phenyl> -N'-phenyl-ethylendiamin
• NSC93788
• NSC-149024
• DTXSID40937381
• N~1~-(2,4-Dinitrophenyl)-N~2~-phenylethane-1,2-diamine
• 16773-16-3
• NSC149024

• Inchi： 1S/C14H14N4O4/c19-17(20)12-6-7-13(14(10-12)18(21)22)16-9-8-15-11-4-2-1-3-5-11/h1-7,10,15-16H,8-9H2
• InChI Key： RDCBHJAMDYEGGL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NCCNC1C=CC=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 302.10162
• Monoisotopic Mass: 302.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.419
• Boiling Point: 540.6°Cat760mmHg
• Flash Point: 280.8°C
• Refractive Index: 1.705
• PSA: 110.34